Cas no 651772-12-2 (L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-)

L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl- structure
651772-12-2 structure
Product name:L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-
CAS No:651772-12-2
MF:C41H71N13O13
MW:954.081749200821
CID:403139

L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-
    • L-Valine, glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl- (9CI)
    • Inchi: 1S/C41H71N13O13/c1-20(2)13-26(37(62)54-33(22(5)6)41(66)67)50-34(59)24(9-7-8-12-42)48-35(60)25(10-11-30(44)57)49-36(61)27(14-23-16-45-19-46-23)51-40(65)32(21(3)4)53-39(64)29(18-56)52-38(63)28(17-55)47-31(58)15-43/h16,19-22,24-29,32-33,55-56H,7-15,17-18,42-43H2,1-6H3,(H2,44,57)(H,45,46)(H,47,58)(H,48,60)(H,49,61)(H,50,59)(H,51,65)(H,52,63)(H,53,64)(H,54,62)(H,66,67)/t24-,25-,26-,27-,28-,29-,32-,33-/m0/s1
    • InChI Key: GDEDVASMJJIILC-QVQLJGKDSA-N
    • SMILES: C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)CN

Computed Properties

  • Exact Mass: 953.52993

Experimental Properties

  • Density: 1.293±0.06 g/cm3(Predicted)
  • Boiling Point: 1505.0±65.0 °C(Predicted)
  • PSA: 434.37
  • pka: 3.36±0.10(Predicted)

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